Cas no 2034356-28-8 (N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-methoxybenzamide)

• Product Name: N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-methoxybenzamide
• CAS No: 2034356-28-8
• MF: C₁₄H₁₆N₄O₄
• MW: 304.301242828369
• CID: 5896466
• PubChem ID: 121016827
• Update Time: 2025-05-22

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-methoxybenzamide
• F6438-2914
• 2034356-28-8
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-4-methoxybenzamide
• N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-4-methoxybenzamide
• AKOS026700815

• Inchi： 1S/C14H16N4O4/c1-20-10-6-4-9(5-7-10)12(19)15-8-11-16-13(21-2)18-14(17-11)22-3/h4-7H,8H2,1-3H3,(H,15,19)
• InChI Key： ITPKDITZPUIHSY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(NCC1N=C(N=C(N=1)OC)OC)=O

Computed Properties

• Exact Mass: 304.11715500g/mol
• Monoisotopic Mass: 304.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-methoxybenzamide

N-(4,6-Dimethoxy-1,3,5-Triazin-2-Yl)Methyl-4-Methoxybenzamide: A Comprehensive Overview

The compound N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-methoxybenzamide, identified by the CAS number 2034356-28-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a triazine ring with a benzamide moiety, both of which are functional groups that contribute to its versatile chemical properties.

The triazine ring system in this compound is a six-membered aromatic ring containing three nitrogen atoms at positions 1, 3, and 5. The substitution pattern of the triazine ring is further modified by the presence of methoxy groups at positions 4 and 6. These methoxy substituents not only enhance the stability of the triazine ring but also introduce electron-donating effects that can influence the reactivity and electronic properties of the molecule. The benzamide group attached to the triazine ring adds another layer of functionality, as it contains both an amide and a benzene ring with a methoxy substituent at position 4.

Recent studies have highlighted the potential of this compound in advanced materials science applications. For instance, researchers have explored its use as a precursor for the synthesis of high-performance polymers and composites. The combination of the triazine and benzamide groups allows for strong intermolecular interactions, such as hydrogen bonding and π–π stacking, which are critical for achieving high thermal stability and mechanical strength in polymer systems.

In addition to its role in materials science, this compound has also been investigated for its potential in drug delivery systems. The presence of hydrophilic methoxy groups on both the triazine and benzene rings makes this compound amphiphilic, which is a desirable property for drug carriers that need to interact with both hydrophobic and hydrophilic environments within the body. Recent research has demonstrated that this compound can serve as a versatile platform for designing nanoparticles that can encapsulate drugs and deliver them to specific targets within the body.

The synthesis of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-methoxybenzamide typically involves multi-step organic synthesis strategies. One common approach involves the nucleophilic substitution reaction between a triazine derivative and an amine or amide group under controlled conditions. The use of protecting groups and precise control over reaction conditions are critical to achieving high yields and maintaining the integrity of sensitive functional groups during synthesis.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, this compound can undergo enzymatic degradation due to the presence of hydrolyzable amide bonds. This makes it a promising candidate for applications where biodegradability is a key requirement.

In conclusion, N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-4-methoxybenzamide is a multifaceted compound with diverse applications across various scientific domains. Its unique molecular structure endows it with properties that make it suitable for advanced materials development, drug delivery systems, and eco-friendly chemical processes. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in modern chemistry.